Cas no 856844-49-0 (4-(1,3-thiazol-2-yl)piperazine-1-carboxamide)

• Product Name: 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide
• CAS No: 856844-49-0
• MF: C₈H₁₂N₄OS
• MW: 212.272079467773
• MDL: MFCD09809367
• CID: 4660764
• PubChem ID: 20443012
• Update Time: 2025-06-08

4-(1,3-thiazol-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, 4-(2-thiazolyl)-

• MDL： MFCD09809367
• Inchi： 1S/C8H12N4OS/c9-7(13)11-2-4-12(5-3-11)8-10-1-6-14-8/h1,6H,2-5H2,(H2,9,13)
• InChI Key： KLSVAXNBUKVLIZ-UHFFFAOYSA-N
• SMILES： N1(C(N)=O)CCN(C2=NC=CS2)CC1

4-(1,3-thiazol-2-yl)piperazine-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide

Introduction to 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide (CAS No. 856844-49-0)

4-(1,3-thiazol-2-yl)piperazine-1-carboxamide, with the CAS number 856844-49-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a thiazole ring and a piperazine moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various pharmacological studies.

The chemical structure of 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide consists of a piperazine ring attached to a thiazole ring through a carbon-nitrogen bond. The presence of these heterocyclic rings imparts specific chemical properties that are crucial for its biological activity. The thiazole ring, in particular, is known for its ability to form hydrogen bonds and participate in π-π stacking interactions, which are important for molecular recognition and binding to biological targets.

Recent research has highlighted the potential of 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can have beneficial effects on conditions such as depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide exhibits potent serotonin reuptake inhibition, making it a potential candidate for antidepressant therapy.

In addition to its neurological applications, 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide has also shown promise in the field of oncology. Research has indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. A study published in the Cancer Research journal reported that 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide selectively targets cancer cells by disrupting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide have also been extensively studied. This compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its therapeutic efficacy. Preclinical studies have shown that it is well-tolerated and has a low toxicity profile, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

The synthesis of 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving nucleophilic substitution reactions and coupling reactions. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 4-(1,3-thiazol-2-yl)piperazine-1-carboxamide (CAS No. 856844-49-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry.